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Compound of Interest

Compound Name: Zirconium carboxyethyl acrylate

CAS No.: 123633-53-4

Cat. No.: B1141682

Get Quote

CAS: 123633-53-4 | Formula: C₂₄H₂₈O₁₆Zr[1]

Part 1: Executive Technical Summary
Zirconium carboxyethyl acrylate (often abbreviated as Zr-CEA or a specific commercial code

like CXZR050) is a heterometallic-organic hybrid monomer. It is primarily utilized by

researchers in biomaterials, photonics, and dental composites to introduce high refractive index

(RI) domains into polymer matrices without sacrificing transparency.

For drug development and biomedical engineers, this compound represents a critical "bridge"

molecule—linking the inorganic durability of zirconium (radiopacity, hardness) with the organic

reactivity of acrylates (photopolymerization). However, its dual nature presents a complex

safety profile combining the sensitization risks of acrylates with the heavy metal toxicity profile

of zirconium, often exacerbated by flammable carrier solvents like n-propanol.

Key Hazard Vector: The compound is thermodynamically unstable in the presence of moisture

(hydrolysis) and kinetically unstable in the absence of oxygen (uncontrolled polymerization).
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Part 2: Physicochemical Characterization & Stability
Understanding the physical state is a prerequisite for safety.

Property Data / Characteristic Implication for Safety

Physical State
Viscous liquid (often 60-95%

solution in n-propanol)

High viscosity complicates spill

cleanup; solvent vapors pose

flammability risks.

Hydrolytic Stability Low (Moisture Sensitive)

Exposure to humidity releases

free acrylic acid and zirconium

oxides/hydroxides.

Polymerization High (Light/Heat Sensitive)

Contains inhibitors (MEHQ)

that require dissolved oxygen.

Do not sparge with pure

Nitrogen.

Refractive Index ~1.45 - 1.55 (tunable) N/A (Performance metric).

Solubility

Soluble in alcohols, acrylates.

Insoluble in water (hydrolyzes).

[2]

Use organic solvents (IPA,

acetone) for decontamination,

not water initially.

Part 3: Toxicological Profile & Mechanism
Causality-driven analysis of health risks.

1. The Acrylate Moiety (Sensitization)
The carboxyethyl acrylate ligands are potent skin sensitizers. Unlike simple acids, the acrylate

double bond (

) acts as a Michael acceptor, capable of alkylating skin proteins (haptenization).

Acute Effect: Irritant contact dermatitis (redness, blistering).

Chronic Effect: Allergic contact dermatitis (ACD). Once sensitized, researchers may

experience anaphylactic-type reactions to any acrylate (cross-sensitization).
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2. The Zirconium Core (Granuloma & Irritation)
While zirconium is generally considered biocompatible (hence its use in implants), inhalation of

zirconium compounds in aerosol form is linked to zirconium granulomas—immune system

clusters in the lungs or skin.

Target Organs: Respiratory system (inhalation of mists), Skin (granulomatous lesions).

3. Solvent Vector (Systemic Toxicity)
Commercial preparations are frequently supplied in n-propanol.

Risk: CNS depression (dizziness, drowsiness) and severe eye damage (Category 1).

GHS Hazard Classification (Consolidated)
Flammable Liquid Cat. 2 (H225)[3]

Skin Irritation Cat.[3][4] 2 (H315)[3][4]

Eye Damage Cat. 1 (H318)

Skin Sensitization Cat.[3][4] 1 (H317)[3][4]

STOT-SE Cat.[3] 3 (H335 Respiratory / H336 CNS)[3]

Part 4: Visualization of Hazard Pathways
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Click to download full resolution via product page

Figure 1: Mechanistic decomposition of hazards associated with Zirconium Carboxyethyl
Acrylate.

Part 5: Operational Safety Protocols
Self-validating workflows for researchers.

Protocol A: Personal Protective Equipment (PPE) Matrix
Rationale: Latex gloves are permeable to acrylates. Standard nitrile is often insufficient for

prolonged immersion in n-propanol.

Respiratory: If handling outside a fume hood, use a half-mask respirator with Organic

Vapor/Acid Gas (OV/AG) cartridges (Yellow/Olive label). The "Acid Gas" component protects

against acrylic acid released via hydrolysis.

Dermal (Hands): Double-gloving strategy.

Inner Layer: 4 mil Nitrile (dexterity).

Outer Layer:Silver Shield/4H (laminated PE/EVOH) or thick Nitrile (>8 mil) if handling neat

solution. Discard outer glove immediately upon splash.

Ocular: Chemical splash goggles (indirect vented). Face shield required if pouring volumes

>100mL.

Protocol B: Storage & Stability Management
Critial Failure Mode: Uncontrolled Polymerization.

Oxygen is Vital: The inhibitor (MEHQ) requires dissolved oxygen to function.

Action: Store in the original container with headspace. Do NOT purge with pure nitrogen or

argon. Use "dry air" if moisture exclusion is needed.

Temperature: Store at 5°C – 25°C. Refrigeration is recommended but ensure the container is

sealed to prevent moisture condensation (hydrolysis risk).
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Light: Store in amber glass or opaque HDPE to prevent UV-initiated polymerization.

Protocol C: Emergency Spill Response
Logic: Prevent polymerization during cleanup, which generates heat and toxic fumes.

Evacuate & Ventilate: Remove ignition sources (Flash point ~15°C for solution).

Assess Volume:

< 50 mL: Absorb with paper towels.

> 50 mL: Use inert absorbent (Vermiculite or Clay).[5] Do NOT use sawdust (combustible

+ oxidant risk).

Deactivation (The "Cure" Method):

Instead of trying to wipe up a sticky resin, researchers often cure the residue in situ if safe

(UV light) to turn it into a solid plastic, then scrape it up. Warning: This generates heat.[6]

Preferred Method: Absorb, then wipe surface with Isopropyl Alcohol (IPA). Wash final

residue with soap and water.[4][5][6][7][8]

Part 6: Biomedical & Research Context
For scientists in drug delivery and device fabrication:

Dental Applications: Used as a coupling agent in dental composites to bond Zirconia fillers to

resin matrices. Ensure complete polymerization; unreacted monomer is cytotoxic to pulp

tissue.

MOF Synthesis: When used as a precursor for Metal-Organic Frameworks (MOFs), the

hydrolysis step is controlled to create Zr-O clusters. Safety during this step is critical as acid

byproducts are generated rapidly.

High-RI Coatings: Used in ophthalmic device coatings. The high refractive index allows for

thinner lenses.
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Part 7: Emergency Decision Logic
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Figure 2: Decision tree for spill response, prioritizing solvent flammability and chemical

reactivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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